![molecular formula C23H25N5O4 B2964330 2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-methylbenzyl)acetamide CAS No. 941890-94-4](/img/structure/B2964330.png)
2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-methylbenzyl)acetamide
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Description
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Heterocyclic Compound Synthesis : Research on the synthesis of novel heterocyclic compounds, such as benzodifuranyl, 1,3,5-triazines, and oxadiazepines derived from natural compounds like visnaginone and khellinone, has shown potential for anti-inflammatory and analgesic applications. These compounds exhibit cyclooxygenase inhibition, offering a basis for developing new therapeutic agents (Abu‐Hashem et al., 2020).
Antimicrobial and Antiviral Activities : Various synthesized triazole derivatives have been evaluated for their antimicrobial activities. Some derivatives, particularly those synthesized from ester ethoxycarbonylhydrazones, showed good to moderate activities against test microorganisms, indicating the potential for drug development (Bektaş et al., 2007).
Cytotoxic Activity : The design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been undertaken with the aim of discovering new anticancer agents. Preliminary screening on cancer cell lines has identified compounds with appreciable growth inhibition, highlighting the significance of structural modification in enhancing therapeutic efficacy (Al-Sanea et al., 2020).
Properties
IUPAC Name |
2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-[(4-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O4/c1-3-32-19-10-8-18(9-11-19)26-12-13-27-21(30)22(31)28(25-23(26)27)15-20(29)24-14-17-6-4-16(2)5-7-17/h4-11H,3,12-15H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMMOHNIBHFPQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NCC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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